Cas no 50395-62-5 (7-Tetradecanone, 8-(phenylmethyl)-)

• Product Name: 7-Tetradecanone, 8-(phenylmethyl)-
• CAS No: 50395-62-5
• MF: C₂₁H₃₄O
• MW: 302.49406671524
• CID: 364966
• PubChem ID: 71366601
• Update Time: 2025-04-19

7-Tetradecanone, 8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Tetradecanone, 8-(phenylmethyl)-
• 8-benzyltetradecan-7-one
• 50395-62-5
• DTXSID10789955

• Inchi： 1S/C21H34O/c1-3-5-7-12-16-20(18-19-14-10-9-11-15-19)21(22)17-13-8-6-4-2/h9-11,14-15,20H,3-8,12-13,16-18H2,1-2H3
• InChI Key： SMWWXHUOXQBWFV-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)C(CC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 302.26112
• Monoisotopic Mass: 302.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07